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Compound of Interest

Compound Name: Azide-PEG3-Tos

Cat. No.: B15606896 Get Quote

In-Depth Technical Guide: Azide-PEG3-Tos
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical specifications for the heterobifunctional linker, Azide-PEG3-
Tos. The data presented is essential for professionals engaged in bioconjugation, proteomics,

and the development of advanced drug delivery systems, including antibody-drug conjugates

(ADCs) and Proteolysis Targeting Chimeras (PROTACs).

Core Chemical Properties
Azide-PEG3-Tos is a versatile molecule featuring a terminal azide group and a tosyl group,

separated by a hydrophilic 3-unit polyethylene glycol (PEG) spacer. The azide functional group

allows for efficient covalent ligation to molecules containing alkynes, BCN, or DBCO moieties

via "click chemistry". The tosyl group serves as an excellent leaving group for nucleophilic

substitution reactions.

Quantitative Data Summary
The fundamental chemical properties of Azide-PEG3-Tos are summarized in the table below.

This information is critical for accurate experimental planning, stoichiometric calculations, and

analytical characterization.
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Property Value Citations

Chemical Formula C13H19N3O5S [1][2][3][4][5]

Molecular Weight 329.37 g/mol [1][2][4]

Exact Mass 329.1045 Da [1]

CAS Number 178685-33-1 [1][2][3]

Logical Relationship Diagram
The following diagram illustrates the functional components of the Azide-PEG3-Tos molecule

and their primary reactive partners.
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Functional components and reactivity of Azide-PEG3-Tos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15606896?utm_src=pdf-body
https://www.benchchem.com/product/b15606896?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/28874
https://file.medchemexpress.com/batch_PDF/HY-140004/Azide-PEG3-Tos-DataSheet-MedChemExpress.pdf
https://broadpharm.com/product/bp-22769
https://www.lookchem.com/casno178685-33-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/Azide-PEG3-Tos
https://pubchem.ncbi.nlm.nih.gov/compound/Azide-PEG3-Tos
https://www.benchchem.com/product/b15606896#azide-peg3-tos-chemical-formula-and-molecular-weight
https://www.benchchem.com/product/b15606896#azide-peg3-tos-chemical-formula-and-molecular-weight
https://www.benchchem.com/product/b15606896#azide-peg3-tos-chemical-formula-and-molecular-weight
https://www.benchchem.com/product/b15606896#azide-peg3-tos-chemical-formula-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15606896?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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